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Methyl Levulinate Methyl Levulinate Methyl levulinate, also known as me ester or methyl-4-oxovalerate, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Methyl levulinate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl levulinate is primarily located in the cytoplasm. Methyl levulinate has a caramellic taste.
Brand Name: Vulcanchem
CAS No.: 624-45-3
VCID: VC0052797
InChI: InChI=1S/C6H10O3/c1-5(7)3-4-6(8)9-2/h3-4H2,1-2H3
SMILES: CC(=O)CCC(=O)OC
Molecular Formula: C6H10O3
Molecular Weight: 130.14 g/mol

Methyl Levulinate

CAS No.: 624-45-3

Reference Standards

VCID: VC0052797

Molecular Formula: C6H10O3

Molecular Weight: 130.14 g/mol

Methyl Levulinate - 624-45-3

CAS No. 624-45-3
Product Name Methyl Levulinate
Molecular Formula C6H10O3
Molecular Weight 130.14 g/mol
IUPAC Name methyl 4-oxopentanoate
Standard InChI InChI=1S/C6H10O3/c1-5(7)3-4-6(8)9-2/h3-4H2,1-2H3
Standard InChIKey UAGJVSRUFNSIHR-UHFFFAOYSA-N
SMILES CC(=O)CCC(=O)OC
Canonical SMILES CC(=O)CCC(=O)OC
Appearance Oil
Boiling Point 196.0 °C
Density 1.049-1.055 (20°)
Physical Description Clear colourless liquid; Mild carmellic aroma
Description Methyl levulinate, also known as me ester or methyl-4-oxovalerate, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Methyl levulinate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl levulinate is primarily located in the cytoplasm. Methyl levulinate has a caramellic taste.
Solubility Sparingly soluble in water
Soluble (in ethanol)
Synonyms 4-Oxopentanoic Acid Methyl Ester; 4-Oxovaleric Acid Methyl Ester; Methyl 4-Oxopentanoate; Methyl 4-Oxovalerate; Methyl Levulate; Methyl β-Acetylpropionate; NSC 24874
PubChem Compound 69354
Last Modified Nov 11 2021
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